Ethyl 2-[(8-methoxy-2-oxochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(8-methoxy-2-oxochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H21NO6S/c1-3-28-22(26)17-13-8-4-5-10-16(13)30-20(17)23-19(24)14-11-12-7-6-9-15(27-2)18(12)29-21(14)25/h6-7,9,11H,3-5,8,10H2,1-2H3,(H,23,24)
• InChI Key: PEEVUTXBMQTIJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C22H21NO6S
• Molecular Weight: 427.5 g/mol

Description

This compound is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s important to note that the compound contains several functional groups, including an ethyl ester, a methoxy group, a carbonyl group, and an amino group.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a benzothiophene ring, which is a type of heterocyclic compound. This ring is substituted with an ethyl ester group, a methoxy group, and a carbonyl group.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

Research has revealed that derivatives similar to ethyl 2-[(8-methoxy-2-oxochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate demonstrate significant antimicrobial and antioxidant properties. For instance, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds exhibit excellent antibacterial and antifungal activities, as well as profound antioxidant potential. These findings suggest potential applications in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Synthesis of Novel Compounds

The chemical versatility of ethyl 2-[(8-methoxy-2-oxochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate facilitates the synthesis of a variety of novel compounds. For example, reactions with primary amines can lead to the formation of compounds with distinct structural features, potentially useful in various pharmaceutical applications. Such reactions underscore the compound's role as a building block in organic synthesis, contributing to the development of new chemical entities with potential therapeutic benefits (Shipilovskikh et al., 2014).

Anti-Cancer Properties

Another application is in the synthesis of compounds with potential anti-cancer properties. Derivatives of ethyl 2-[(8-methoxy-2-oxochromene-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have been evaluated for their anti-proliferative activity against various cancer cell lines. Some of these derivatives show promising activity, highlighting the potential of these compounds in anti-cancer drug development (Mohareb et al., 2016).